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Compound of Interest |

N-(tert-Butyl)-N'-(2,6-dichloro-4-
Compound Name:
pyridyl)urea
CAS No.: 680213-57-4
Cat. No.: B1620987

Application Note: Optimization of Forchlorfenuron (CPPU) Timing for Post-Bloom Fruit Set and
Cytokinesis

Executive Summary & Mechanistic Foundation

Forchlorfenuron (CPPU, N-(2-chloro-4-pyridyl)-N'-phenylurea) is a synthetic phenylurea
cytokinin with 10—-100x the potency of purine-based cytokinins (e.g., 6-BA).[1] Unlike auxins
which primarily drive cell expansion, CPPU’s primary utility in the post-bloom window is the
stimulation of periclinal cell division and the inhibition of physiological fruit drop (abscission).

Mechanism of Action

To optimize application, one must understand that CPPU functions through a dual mechanism:

o Direct Receptor Activation: It binds to cytokinin receptors (HKS) to trigger the phosphorelay
signaling pathway.

» Metabolic Stabilization: Crucially, CPPU acts as a competitive inhibitor of Cytokinin
Oxidase/Dehydrogenase (CKX). By blocking CKX, CPPU prevents the degradation of the
plant's endogenous cytokinins, effectively amplifying the natural signal for fruit set and sink
strength.
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Figure 1. CPPU Signaling & Metabolic Pathway
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Caption: CPPU amplifies fruit set via dual pathways: direct receptor agonism and preservation
of endogenous cytokinins via CKX inhibition.

Critical Timing Parameters: The "Window of
Competence”

The efficacy of CPPU is strictly time-dependent. Application outside the specific physiological
windows results in failure (lack of set) or phytotoxicity (malformation).

o Phase | (Anthesis to +3 DAA): Critical for parthenocarpy (seedless set) in cucurbits. High
sensitivity; overdose leads to thick rinds.
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e Phase Il (Post-Bloom/Shatter, +10 to +25 DAA): Critical for retention and sizing in woody
perennials (Grapes, Kiwi). This targets the peak phase of cell division before cell expansion
takes over.

Preparation Protocol: Solubility & Surfactants|[2][3]

CPPU is sparingly soluble in water. Direct mixing with water results in precipitation and uneven
application.

Reagents Required:

Forchlorfenuron (Technical Grade, >98%)[1]

Solvent: Ethanol (95%) or DMSO (Dimethyl sulfoxide).

Carrier: Distilled Water (pH 6.0-7.0).

Surfactant: Non-ionic (e.g., Tween-20 or organosilicone) at 0.05% v/v.
Step-by-Step Stock Preparation:

e Weighing: Weigh 100 mg of CPPU powder.

 Dissolution: Dissolve fully in 10 mL of Ethanol or DMSO. Vortex until clear.
o Result: 10,000 ppm (10 mg/mL) Stock Solution.

o Storage: Stable at -20°C for 12 months.

o Working Solution: Add calculated Stock volume to water before adding surfactant to prevent
precipitation.

Crop-Specific Optimization Protocols

The following parameters are synthesized from field trials and regulatory data [1][2][5].

Table 1: Application Windows and Dosages
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Timing
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Post-Shatter ) ]
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ineffective for
set.
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) Early Drop Foliar/fRacem  drop during
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Phase e Spray the "June
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Experimental Workflow: Validation & QC

To ensure scientific validity, any trial using CPPU must include controls for solvent effects and

environmental monitoring.

Figure 2: Experimental Workflow for Efficacy Validation
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Caption: Standardized workflow for validating CPPU efficacy. Note the solvent control (T1) is
mandatory to rule out ethanol/surfactant effects.

Quality Control & Troubleshooting

o Precipitation Check: If the working solution turns cloudy, the CPPU has crashed out. Action:
Discard. Increase solvent ratio in stock or use warm water (25°C).

o Phytotoxicity: Marginal leaf burn or fruit deformity (e.g., "pumpkin® shape in kiwi). Cause:
Concentration >20ppm or application temperature >30°C. Action: Apply during cooler
morning hours.

e Uneven Sizing:Cause: Poor coverage.[2] CPPU is not systemic (translocated) within the
plant; it acts locally. Action: Ensure full wetting of the fruitlet surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Timing of Forchlorfenuron application for post-bloom
fruit set]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1620987#timing-of-forchlorfenuron-application-for-
post-bloom-fruit-set]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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